Cas no 64436-97-1 (ethyl 7-bromo-4-hydroxy-1,5-naphthyridine-3-carboxylate)

• Product Name: ethyl 7-bromo-4-hydroxy-1,5-naphthyridine-3-carboxylate
• CAS No: 64436-97-1
• MF: C₁₁H₉BrN₂O₃
• MW: 297.104761838913
• MDL: MFCD13183768
• CID: 826426
• PubChem ID: 13459134
• Update Time: 2025-05-26

ethyl 7-bromo-4-hydroxy-1,5-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-bromo-4-oxo-1,4-dihydro-1,5-naphthyridine-3-carboxylate
• ethyl 7-bromo-4-oxo-1H-1,5-naphthyridine-3-carboxylate
• ethyl 7-bromo-4-hydroxy-1,5-naphthyridine-3-carboxylate
• Ethyl 7-bromo-4-oxo-1,4-dihydro-1,5-naphtyridine-3-carboxylate
• P12976
• PB16547
• 66093-18-3
• AKOS015835713
• SCHEMBL2209823
• Ethyl7-bromo-4-hydroxy-1,5-naphthyridine-3-carboxylate
• CS-0054657
• DB-073499
• DTXSID00541367
• 64436-97-1
• QHWMKRSMALFJDM-UHFFFAOYSA-N

• MDL： MFCD13183768
• Inchi： 1S/C11H9BrN2O3/c1-2-17-11(16)7-5-13-8-3-6(12)4-14-9(8)10(7)15/h3-5H,2H2,1H3,(H,13,15)
• InChI Key： QHWMKRSMALFJDM-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(C(C(=O)OCC)=CNC=2C=1)=O

Computed Properties

• Exact Mass: 295.98000
• Monoisotopic Mass: 295.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.659±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.51 g/l) (25 º C),
• PSA: 72.05000
• LogP: 1.86230

Additional information on ethyl 7-bromo-4-hydroxy-1,5-naphthyridine-3-carboxylate

Ethyl 7-Bromo-4-Hydroxy-1,5-Naphthyridine-3-Carboxylate (CAS No. 64436-97-1): A Promising Scaffold in Medicinal Chemistry

This article focuses on the compound ethyl 7-bromo-4-hydroxy-1,5-naphthyridine-3-carboxylate, a structurally unique naphthyridine derivative with the CAS registry number 64436-97-1. As a synthetic intermediate and potential pharmacological agent, this compound has garnered attention in recent years due to its versatility in medicinal chemistry applications. The naphthyridine core is a well-known heterocyclic system that frequently appears in drug discovery programs targeting various biological pathways. The presence of bromo, hydroxy, and carboxylate functional groups provides opportunities for further chemical modifications and biological evaluations.

Recent advancements in the synthesis of naphthyridine derivatives have highlighted the importance of precise functionalization at specific positions to optimize pharmacokinetic and pharmacodynamic properties. The compound’s structure—specifically the substitution at the 7-bromo and 4-hydroxy positions—allows for strategic tailoring of its reactivity and bioavailability. For instance, studies published in *Journal of Medicinal Chemistry* (2022) demonstrated that bromination at the C7 position enhances metabolic stability while maintaining binding affinity to target proteins. Meanwhile, the hydroxyl group at C4 serves as a reactive site for conjugation with other moieties, such as amino acids or polyethylene glycols (PEGs), to improve solubility and reduce immunogenicity.

The carboxylate ester functionality (ethyl 3-carboxylate) is particularly significant in drug design. Ester groups are commonly used as prodrug linkers because they can be hydrolyzed under physiological conditions to release active carboxylic acid metabolites. This feature is advantageous for delivering poorly soluble compounds or modulating their release profiles. In a groundbreaking study from *Nature Communications* (2023), researchers synthesized analogous ester-linked naphthyridines and observed improved oral bioavailability compared to their free acid counterparts. Such findings underscore the potential utility of ethyl 7-bromo-4-hydroxy-1,5-naphthyridine-3-carboxylate as a precursor for developing bioactive molecules.

Structural characterization of this compound reveals its aromatic stability through resonance effects within the fused ring system (1,5-naphthyridine) while balancing lipophilicity via the ethyl ester group. Computational modeling studies using density functional theory (DFT) have shown that the bromo substituent at position 7 introduces electronic perturbations that may influence binding interactions with enzyme active sites or receptor pockets. This insight aligns with experimental data from *ACS Medicinal Chemistry Letters* (2023), where brominated naphthyridines exhibited enhanced selectivity toward kinases involved in cancer progression.

In terms of synthetic accessibility, multiple protocols have been reported for preparing similar naphthyridine frameworks. A notable approach involves cyclization of appropriately substituted diaminopyrimidines under microwave-assisted conditions—a method validated by researchers at Stanford University (2022). By incorporating substituents like bromo, hydroxy, and ester groups during synthesis, chemists can systematically explore structure–activity relationships (SARs) without requiring complex post-synthesis modifications. This makes ethyl 7-bromo-4-hydroxy-1,5-naphthyridine-3-carboxylate an ideal starting material for iterative medicinal chemistry campaigns.

Pharmacological investigations into related compounds suggest promising applications in oncology and infectious disease treatment. For example, a study published in *Cancer Research* (2023) identified structurally analogous brominated naphthyridines as potent inhibitors of hypoxia-inducible factor (HIF)-1α transcriptional activity—a key regulator of tumor angiogenesis under hypoxic conditions. While direct data on this specific compound are limited due to its niche role as an intermediate, its structural features strongly indicate potential for similar mechanisms.

In antimicrobial research, hydroxynaphthyridines have been explored as DNA gyrase inhibitors with activity against multidrug-resistant bacteria like *Streptococcus pneumoniae*. The ethyl ester group could facilitate membrane permeation when incorporated into such agents, as reported by a team from Oxford University (2022). These findings highlight how strategic placement of substituents like those present in this compound can address critical challenges in antibiotic development.

Emerging research also points to neuroprotective properties among certain naphthyridine derivatives. A preclinical study in *Neurotherapeutics* (Q1/2023) demonstrated that compounds bearing both hydroxyl and halogen substituents exhibited neurotrophic effects on hippocampal neurons—a discovery potentially relevant to neurodegenerative disease therapies. While not yet tested specifically with this compound’s structure, these trends suggest exciting avenues for future exploration.

From an analytical perspective, this compound’s spectroscopic properties provide valuable insights into its behavior during formulation development. Its UV-visible absorption maximum near 280 nm aligns with common chromophoric requirements for fluorescent labeling applications described in *Analytical Chemistry* (Dec 2023). The presence of polar functional groups also suggests compatibility with common pharmaceutical excipients while maintaining sufficient crystallinity for solid-state characterization—a balance critical for drug product development.

Safety assessments based on structural analogs indicate favorable toxicity profiles when substituents are positioned strategically within the naphthyridine ring system. A comparative study between unsubstituted and substituted naphthyridines conducted by Johnson & Johnson’s R&D division (published July 2023) showed that halogenated derivatives displayed reduced hepatotoxicity compared to their non-substituted counterparts—a benefit attributed to altered metabolic pathways induced by halogen presence at specific sites like C7.

Current trends emphasize sustainable synthesis methodologies aligned with green chemistry principles. Recent work published in *Green Chemistry* (April 2024) described solvent-free protocols using solid-supported reagents to produce similar ethyl ester-functionalized compounds with over 98% purity—a technique applicable to large-scale production of ethyl 7-bromo derivatives without compromising environmental standards.

Bioisosteric replacements represent another area where this compound could contribute significantly. Researchers at MIT’s Institute for Medical Engineering recently proposed replacing certain nitrogen-based functionalities with oxygen-containing groups like those present here (hydroxy) while maintaining hydrogen bonding capabilities—a strategy now being tested across multiple therapeutic areas including antiviral drug design.

Structural comparison studies reveal intriguing similarities between this compound and FDA-approved drugs such as sitafloxacin (a quinolone antibiotic containing analogous ring systems)—suggesting shared pharmacophoric elements that might be leveraged through medicinal chemistry optimization strategies outlined in *Drug Discovery Today* (March 2024).

Crystallographic analysis conducted using X-ray diffraction techniques confirms planar geometry typical of fused bicyclic systems (naphthyridines), which is crucial for π-stacking interactions often observed between such molecules and protein targets like Bcl-xL or HIV protease enzymes studied extensively over recent years.